Cas no 1170596-40-3 (methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate)
1170596-40-3 structure
Product Name:methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate
CAS No:1170596-40-3
MF:C7H8F2N2O2
MW:190.147428512573
MDL:MFCD09473365
CID:3158771
PubChem ID:25247460
Update Time:2025-09-21
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate
- F84634
- AKOS005167791
- methyl 1-(2,2-difluoroethyl)pyrazole-3-carboxylate
- EN300-231307
- STK351658
- SCHEMBL15897960
- DB-142610
- 1170596-40-3
- methyl1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate
-
- MDL: MFCD09473365
- Inchi: 1S/C7H8F2N2O2/c1-13-7(12)5-2-3-11(10-5)4-6(8)9/h2-3,6H,4H2,1H3
- InChI Key: BOEJRAKDICKLMG-UHFFFAOYSA-N
- SMILES: FC(CN1C=CC(C(=O)OC)=N1)F
Computed Properties
- Exact Mass: 190.055
- Monoisotopic Mass: 190.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.1A^2
- XLogP3: 1.2
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM487050-1g |
Methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate |
1170596-40-3 | 97% | 1g |
$262 | 2022-06-14 | |
| Chemenu | CM487050-5g |
Methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate |
1170596-40-3 | 97% | 5g |
$779 | 2022-06-14 | |
| Enamine | EN300-231307-0.05g |
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate |
1170596-40-3 | 95% | 0.05g |
$88.0 | 2024-06-20 | |
| Enamine | EN300-231307-0.1g |
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate |
1170596-40-3 | 95% | 0.1g |
$132.0 | 2024-06-20 | |
| Enamine | EN300-231307-0.25g |
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate |
1170596-40-3 | 95% | 0.25g |
$188.0 | 2024-06-20 | |
| Enamine | EN300-231307-0.5g |
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate |
1170596-40-3 | 95% | 0.5g |
$353.0 | 2024-06-20 | |
| Enamine | EN300-231307-1.0g |
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate |
1170596-40-3 | 95% | 1.0g |
$470.0 | 2024-06-20 | |
| Enamine | EN300-231307-2.5g |
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate |
1170596-40-3 | 95% | 2.5g |
$923.0 | 2024-06-20 | |
| Enamine | EN300-231307-5.0g |
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate |
1170596-40-3 | 95% | 5.0g |
$1364.0 | 2024-06-20 | |
| Enamine | EN300-231307-10.0g |
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate |
1170596-40-3 | 95% | 10.0g |
$2024.0 | 2024-06-20 |
methyl 1-(2,2-difluoroethyl)-1H-pyrazole-3-carboxylate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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